N-tert-Butyloxycarbonyl-3-methoxy-2-amino Aniline

• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol
• IUPAC Name: tert-butyl N-(2-amino-3-methoxyphenyl)carbamate
• InChI: InChI=1S/C12H18N2O3/c1-12(2,3)17-11(15)14-8-6-5-7-9(16-4)10(8)13/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key: AEDZBLKAMWRGRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C(=CC=C1)OC)N

Description

N-tert-Butyloxycarbonyl-3-methoxy-2-amino Aniline is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the N-tert-Butyloxycarbonyl-3-methoxy-2-nitro aniline (4 mmol) in MeOH was added catalytic amount of Raney Nickel in water, hydrogen was applied at 40 psi and the mixture was stirred overnight. The mixture was filtered over Celite and the solvent was evaporated to give the desired product in 55% yield. MS (ESI)=239 (MH+).